3-Fluoroisoquinolin-5-ol

• Molecular Formula: C9H6FNO
• Molecular Weight: 163.15 g/mol
• IUPAC Name: 3-fluoroisoquinolin-5-ol
• InChI: InChI=1S/C9H6FNO/c10-9-4-7-6(5-11-9)2-1-3-8(7)12/h1-5,12H
• InChI Key: MUWSLJHBLDRVLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(C=C2C(=C1)O)F

Description

3-Fluoroisoquinolin-5-ol is a fluorinated derivative of isoquinoline, a nitrogen-containing heterocyclic compound Isoquinoline and its derivatives are known for their wide range of biological activities and applications in medicinal chemistry

Synthetic Routes and Reaction Conditions:

Cyclization Reactions: One common method for synthesizing isoquinoline derivatives involves cyclization reactions.

Pomeranz-Fritsch Reaction: This method uses aromatic aldehydes and aminoacetals as starting materials, which undergo cyclization under acidic conditions to produce isoquinolines.

Silver Nitrate-Promoted Cyclization: This method involves the use of silver nitrate to promote cyclization and N-N bond fracture under mild conditions, leading to various substituted isoquinoline derivatives.

Industrial Production Methods: Industrial production methods for isoquinoline derivatives often involve large-scale cyclization reactions using catalysts that can be recycled and reused. Green chemistry approaches, such as solvent-free reactions and the use of ionic liquids, are also being explored to make the synthesis more sustainable .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form quinoline derivatives.

Reduction: Reduction reactions can convert this compound into tetrahydroisoquinoline derivatives.

Substitution: The fluorine atom in this compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products:

Oxidation: Quinoline derivatives.

Reduction: Tetrahydroisoquinoline derivatives.

Substitution: Various substituted isoquinoline derivatives depending on the nucleophile used.

Scientific Research Applications

3-Fluoroisoquinolin-5-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Fluorinated isoquinolines are studied for their potential as enzyme inhibitors and their ability to interact with biological macromolecules.

Medicine: Isoquinoline derivatives, including fluorinated ones, are explored for their potential as antimalarial, antibacterial, and anticancer agents.

Industry: Fluorinated isoquinolines are used in the development of materials with unique properties, such as organic light-emitting diodes (OLEDs) and other electronic materials.

Mechanism of Action

The mechanism of action of 3-Fluoroisoquinolin-5-ol involves its interaction with specific molecular targets and pathways:

Enzyme Inhibition: Fluorinated isoquinolines can inhibit enzymes such as DNA gyrase and topoisomerase IV, which are crucial for bacterial DNA replication.

Pathways Involved: The inhibition of these enzymes leads to the stabilization of enzyme-DNA complexes, resulting in the cleavage of DNA strands and ultimately causing cell death.

Comparison with Similar Compounds

6-Fluoroisoquinolin-3-ol: Another fluorinated isoquinoline derivative with similar biological activities.

Fluoroquinolones: A class of compounds known for their antibacterial properties, which also contain a fluorine atom in their structure.

Trifluoromethylated Isoquinolines: These compounds have multiple fluorine atoms and exhibit unique bioactivities and physical properties.

Uniqueness of 3-Fluoroisoquinolin-5-ol:

• The presence of a single fluorine atom at the 3-position and a hydroxyl group at the 5-position gives this compound unique chemical and biological properties.
• Its specific substitution pattern allows for targeted interactions with enzymes and other biological molecules, making it a valuable compound for research and development in various fields .